Cas no 19227-14-6 ((E)-4-Bromo-N'-hydroxybenzimidamide)

• Product Name: (E)-4-Bromo-N'-hydroxybenzimidamide
• CAS No: 19227-14-6
• MF: C₇H₇BrN₂O
• MW: 215.047280550003
• MDL: MFCD00859126
• CID: 142727
• PubChem ID: 9581551
• Update Time: 2025-10-28

(E)-4-Bromo-N'-hydroxybenzimidamide Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidamide,4-bromo-N-hydroxy-
• (E)-4-Bromo-N-hydroxybenzimidamide
• 4-bromo-N-hydroxybenzamidine
• 4-BROMO-N'-HYDROXYBENZENECARBOXIMIDAMIDE
• (E)-4-Bromo-N'-hydroxybenzimidamide
• 4-bromo-benzamide oxime
• 4-BROMOBENZAMIDOXIME
• N-hydroxy-4-bromobenzimidamide
• P-BROMOBENZAMIDOXIM,4-BROMO-N-HYDROXY-BENZAMIDINE
• P-BROMOBENZAMIDOXIME
• 4-Bromo-N-hydroxybenzimidamide
• 4-Bromo-N'-hydroxybenzenecarboximidamide, 4-Bromo-N'-hydroxybenzamidine
• 4-bromo-benzamidoxime
• MFCD00019951
• 19227-14-6
• SCHEMBL566487
• EN300-130853
• 4-bromo-N'-hydroxybenzene-1-carboximidamide
• MFCD00859126
• CS-0199947
• CS-0369374
• (Z)-4-bromo-N'-hydroxybenzimidamide
• KCHIZOZPSSURRB-UHFFFAOYSA-
• J-502611
• AKOS025310065
• Benzenecarboximidamide, 4-bromo-N-hydroxy-
• A880329
• 4-bromo-n'-hydroxybenzenecarboxamidine
• 69113-23-1
• 6Y-0803
• 4-Bromobenzamide oxime
• (Z)-4-bromo-N'-hydroxybenzene-1-carboximidamide
• 4-Bromo-N-hydroxy-benzamidine
• 4-Bromo-N'-hydroxybenzenecarboximidamide, AldrichCPR
• InChI=1/C7H7BrN2O/c8-6-3-1-5(2-4-6)7(9)10-11/h1-4,11H,(H2,9,10)
• (4-bromophenyl)(hydroxyimino)methylamine
• A866906
• 4-BROMO-N'-HYDROXYBENZIMIDAMIDE
• AKOS000132667
• 960373-05-1
• STK720252

• MDL： MFCD00859126
• Inchi： 1S/C7H7BrN2O/c8-6-3-1-5(2-4-6)7(9)10-11/h1-4,11H,(H2,9,10)
• InChI Key： KCHIZOZPSSURRB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(/C(=N/O)/N)=CC=1

Computed Properties

• Exact Mass: 213.97400
• Monoisotopic Mass: 213.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Color/Form: Solid
• Melting Point: 142-144
• PSA: 58.61000
• LogP: 2.24390

(E)-4-Bromo-N'-hydroxybenzimidamide Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• Storage Condition：2-8 °C

Additional information on (E)-4-Bromo-N'-hydroxybenzimidamide

Introduction to (E)-4-Bromo-N'-hydroxybenzimidamide (CAS No. 19227-14-6)

The compound (E)-4-Bromo-N'-hydroxybenzimidamide (CAS No. 19227-14-6) is a significant organic compound with a unique structure and diverse applications. This compound belongs to the class of benzimidamides, which are derivatives of benzene with an imide group attached. The (E)-configuration indicates the stereochemistry of the molecule, where the substituents on the double bond are on opposite sides. The presence of a bromine atom at the 4-position of the benzene ring adds to its chemical reactivity and functional versatility.

Recent studies have highlighted the importance of benzimidamides in various fields, including pharmaceuticals, agrochemicals, and materials science. The N'-hydroxy group in this compound plays a crucial role in its reactivity, making it a valuable intermediate in organic synthesis. Researchers have explored its potential as a precursor for synthesizing more complex molecules with bioactive properties.

The synthesis of (E)-4-Bromo-N'-hydroxybenzimidamide involves a series of well-established organic reactions. Starting from benzene derivatives, chemists employ methods such as Friedel-Crafts alkylation or acylation to introduce functional groups. The introduction of the bromine atom at the 4-position is typically achieved through electrophilic substitution reactions, while the imide group is formed via condensation reactions involving amides and carboxylic acids.

One of the most promising applications of this compound is in drug discovery. Studies have shown that benzimidamides can exhibit anti-inflammatory, antitumor, and antimicrobial activities. The N'-hydroxy group enhances its ability to interact with biological targets, making it a potential candidate for developing new therapeutic agents. Recent research has focused on modifying the substituents on the benzene ring to optimize its pharmacokinetic properties and improve bioavailability.

In addition to its biological applications, (E)-4-Bromo-N'-hydroxybenzimidamide has shown potential in materials science. Its ability to form stable complexes with metal ions makes it a candidate for designing new materials with tailored electronic properties. Researchers are investigating its use in creating coordination polymers and metal-organic frameworks (MOFs), which have applications in gas storage, catalysis, and sensing technologies.

The environmental impact of this compound is another area of interest. Studies are being conducted to assess its biodegradability and toxicity under various conditions. Understanding its behavior in different environments is crucial for ensuring its safe use and disposal.

In conclusion, (E)-4-Bromo-N'-hydroxybenzimidamide (CAS No. 19227-14-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an important building block in organic synthesis and a promising candidate for developing new materials and drugs. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as a key compound in modern chemistry.